Cas no 1019508-29-2 (1-(6-nitropyridin-3-yl)piperidin-4-one)

• Product Name: 1-(6-nitropyridin-3-yl)piperidin-4-one
• CAS No: 1019508-29-2
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 4567826
• Update Time: 2025-10-29

1-(6-nitropyridin-3-yl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-(6-nitro-3-pyridinyl)-
• 1-(6-nitropyridin-3-yl)piperidin-4-one

• Inchi： 1S/C10H11N3O3/c14-9-3-5-12(6-4-9)8-1-2-10(11-7-8)13(15)16/h1-2,7H,3-6H2
• InChI Key： LNXHZQNFRZOOAW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)N=C2)CCC(=O)CC1

Computed Properties

• Exact Mass: 221.080041g/mol
• Monoisotopic Mass: 221.080041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.21g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-(6-nitropyridin-3-yl)piperidin-4-one

Introduction to 1-(6-nitropyridin-3-yl)piperidin-4-one (CAS No. 1019508-29-2)

1-(6-nitropyridin-3-yl)piperidin-4-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. With the CAS number 1019508-29-2, this molecule has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The nitropyridine moiety and the piperidine ring contribute to its distinctive chemical properties, making it a valuable scaffold for developing novel therapeutic agents.

The compound's structure, featuring a nitro group at the 6-position of the pyridine ring and a piperidinone moiety at the 4-position, imparts both electronic and steric influences that are critical for its biological activity. This arrangement allows for diverse interactions with biological targets, making it a promising candidate for further exploration in drug design.

In recent years, there has been growing interest in nitro-containing heterocycles due to their versatility in modulating biological pathways. The nitro group in 1-(6-nitropyridin-3-yl)piperidin-4-one can undergo various chemical transformations, including reduction to an amine or diazotization, which can lead to the synthesis of more complex derivatives. These transformations are particularly relevant in the context of developing new pharmacophores with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The piperidine ring is a common structural feature in many drugs that target central nervous system (CNS) receptors. By incorporating a nitropyridine moiety, 1-(6-nitropyridin-3-yl)piperidin-4-one may exhibit properties that make it suitable for treating conditions such as depression, anxiety, and cognitive impairments. Current research is exploring its interactions with serotonin and dopamine receptors, which are key targets in CNS pharmacology.

Furthermore, the compound's ability to act as a modulator of enzyme activity has also been investigated. Enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX) are implicated in various inflammatory processes, and nitroaromatic compounds have shown promise in inhibiting these enzymes. The presence of the nitro group in 1-(6-nitropyridin-3-yl)piperidin-4-one suggests that it may have similar inhibitory effects, potentially leading to new anti-inflammatory therapies.

The synthesis of 1-(6-nitropyridin-3-yl)piperidin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps. Advances in catalytic methods have enabled more efficient synthesis of this compound, reducing the environmental impact and cost associated with its production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-(6-nitropyridin-3-yl)piperidin-4-one with biological targets. These studies provide insights into how the compound interacts with receptors and enzymes at the molecular level, guiding the design of more potent derivatives. Additionally, virtual screening techniques have been employed to identify potential lead compounds based on their structural similarity to known active molecules.

The pharmacokinetic properties of 1-(6-nitropyridin-3-yl)piperidin-4-one are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preclinical studies are being conducted to assess its bioavailability and metabolic stability, which will inform future clinical trials and drug development strategies.

In conclusion, 1-(6-nitropyridin-3-yl)piperidin-4-one (CAS No. 1019508-29-2) represents a fascinating area of research in pharmaceutical chemistry. Its unique structural features and potential applications in treating neurological and inflammatory disorders make it a compelling candidate for further investigation. As research continues to uncover new insights into its biological activity and synthetic pathways, this compound is poised to play a significant role in the development of next-generation therapeutics.